N-(1-{[1-methyl-3-(4-phenoxyphenyl)-1H-pyrazol-4-yl]methyl}-3-pyrrolidinyl)acetamide

• IUPAC Name: N-[1-[[1-methyl-3-(4-phenoxyphenyl)pyrazol-4-yl]methyl]pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C23H26N4O2/c1-17(28)24-20-12-13-27(16-20)15-19-14-26(2)25-23(19)18-8-10-22(11-9-18)29-21-6-4-3-5-7-21/h3-11,14,20H,12-13,15-16H2,1-2H3,(H,24,28)
• InChI Key: GEPZIVFNTZJSJV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCN(C1)CC2=CN(N=C2C3=CC=C(C=C3)OC4=CC=CC=C4)C
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(1-{[1-methyl-3-(4-phenoxyphenyl)-1H-pyrazol-4-yl]methyl}-3-pyrrolidinyl)acetamide involves multi-step chemical reactions, including interactions of acetamide derivatives with various reagents. For example, novel bis(pyrazol-5-ols) and other derivatives have been synthesized via interactions involving specific acetamide moieties, showcasing the complexity and versatility in the synthesis approaches of these compounds (Arafat et al., 2022).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by complex interactions and bond formations. For instance, coordination complexes constructed from pyrazole-acetamide derivatives have been studied, revealing the effect of hydrogen bonding on self-assembly processes and highlighting the intricate molecular architecture of these compounds (Chkirate et al., 2019).

Chemical Reactions and Properties

The chemical reactivity of these compounds often involves cyclization reactions, as seen in studies focusing on the synthesis of novel acridines and other derivatives. These reactions underscore the compounds' ability to undergo significant transformations, leading to diverse chemical structures with varying properties (Abdelwahab et al., 2023).

Physical Properties Analysis

While specific details on the physical properties of N-(1-{[1-methyl-3-(4-phenoxyphenyl)-1H-pyrazol-4-yl]methyl}-3-pyrrolidinyl)acetamide were not directly found, research on similar compounds often explores solubility, melting points, and crystalline structure. These physical characteristics are crucial for understanding the compound's behavior in various environments and for its application in further chemical synthesis and research.

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under different conditions, and potential for forming coordination complexes, are essential for understanding how these compounds can be utilized in further chemical synthesis and applications. The studies on compounds like novel Co(II) and Cu(II) coordination complexes provide insights into the chemical versatility and potential applications of these acetamide derivatives (Chkirate et al., 2019).

Scientific Research Applications

Synthesis and Characterization

• Coordination Complexes and Antioxidant Activity : A study described the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes were analyzed for their solid-state structure and antioxidant activity, demonstrating significant antioxidant properties (Chkirate et al., 2019).

• Acetylation Process Optimization : Research on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide explored various acyl donors and conditions to optimize the process, contributing to the natural synthesis of antimalarial drugs (Magadum & Yadav, 2018).

Biological Activity Evaluation

• Flavouring Substance Safety : An evaluation of a related flavouring substance (2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide) concluded no safety concerns for its use in food, based on dietary exposure estimates and toxicological studies (Younes et al., 2018).

• Novel Cooling Compound Toxicology : Another study provided a toxicological evaluation of a novel cooling agent (2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl) acetamide), assessing its safety for food and beverage applications. The compound showed no mutagenic or clastogenic effects in vitro and was not toxic in subchronic oral toxicity studies (Karanewsky et al., 2015).

Chemical Properties Exploration

• Bis(Pyrazol-5-ols) and Related Derivatives : Research into the synthesis of bis(pyrazol-5-ols) and related derivatives bearing an N-(4-chlorophenyl)-2-(4-formylphenoxy)acetamide moiety aimed to explore their potential applications, including antitumor activity (Arafat et al., 2022).